Cas no 5468-18-8 (Butanediamide,2-(4-methylphenyl)-3-phenyl-)

• Product Name: Butanediamide,2-(4-methylphenyl)-3-phenyl-
• CAS No: 5468-18-8
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 383815
• PubChem ID: 230455
• Update Time: 2025-04-19

Butanediamide,2-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,2-(4-methylphenyl)-3-phenyl-
• 2-(4-methylphenyl)-3-phenylbutanediamide
• 2-Phenyl-3-p-tolyl-bernsteinsaeure-diamid
• 2-phenyl-3-p-tolyl-succinic acid diamide
• AC1L5JJZ
• AC1Q5IT4
• AG-J-85053
• AR-1C8019
• CTK5A2254
• NSC25371
• DTXSID30282296
• NSC-25371
• 5468-18-8

• Inchi： 1S/C17H18N2O2/c1-11-7-9-13(10-8-11)15(17(19)21)14(16(18)20)12-5-3-2-4-6-12/h2-10,14-15H,1H3,(H2,18,20)(H2,19,21)
• InChI Key： BCHXAEAMADRKNU-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC(C)=CC=1)C(C(N)=O)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 282.13694
• Monoisotopic Mass: 282.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 537.9°Cat760mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.609
• PSA: 86.18
• LogP: 3.23360